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molecular formula C9H11N5O3 B7796592 CID 445040

CID 445040

Cat. No. B7796592
M. Wt: 237.22 g/mol
InChI Key: LHQIJBMDNUYRAM-DZSWIPIPSA-N
Attention: For research use only. Not for human or veterinary use.
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Patent
US04649197

Procedure details

There was dispersed 100 mg of platinum oxide into 100 ml of a 1N hydrochloric acid, and then the catalyst was activated with hydrogen gas. Then, 100 ml of 1N hydrochloric acid solution containing 1 g of biopterin was added to the above dispersion. After the catalytic reduction was conducted for 5 hours under normal temperature and normal pressure in a hydrogen atmosphere, the catalyst was filtered off from the reaction mixture to give a hydrochloric acid solution of tetrahydrobiopterin having a (6R)/(6S) ratio of 60/40 as measured by HPLC. Light yellow powder was produced by repeating the cycle of concentration of the solution and addition of ethanol. The powder was filtered off from the above solution to give 1.08 g of powder. The (6R)/(6S) ratio of the powder thus obtained was 57/43 as measured by HPLC.
[H][H]
Name
hydrogen
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
[H][H]
Name
hydrogen
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two
Name
biopterin
Quantity
1 g
Type
reactant
Reaction Step Three
Name
hydrochloric acid
Quantity
100 mL
Type
reactant
Reaction Step Three
Name
hydrochloric acid
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Four
Name
platinum oxide
Quantity
100 mg
Type
catalyst
Reaction Step Four
Name
hydrochloric acid
Name
tetrahydrobiopterin
[Compound]
Name
6R

Identifiers

REACTION_CXSMILES
[H][H].[CH3:3][CH:4]([OH:19])[CH:5]([OH:18])[C:6]1[N:11]=[C:10]2[C:12]([N:14]=[C:15]([NH2:17])[NH:16][C:9]2=[N:8][CH:7]=1)=[O:13].[ClH:20]>[Pt]=O>[ClH:20].[CH3:3][CH:4]([OH:19])[CH:5]([OH:18])[CH:6]1[NH:11][C:10]2[C:12]([N:14]=[C:15]([NH2:17])[NH:16][C:9]=2[NH:8][CH2:7]1)=[O:13]

Inputs

Step One
[H][H]
Name
hydrogen
Quantity
0 (± 1) mol
Type
reactant
Smiles
[H][H]
Step Two
[H][H]
Name
hydrogen
Quantity
0 (± 1) mol
Type
reactant
Smiles
[H][H]
Step Three
Name
biopterin
Quantity
1 g
Type
reactant
Smiles
CC(C(C1=CN=C2C(=N1)C(=O)N=C(N2)N)O)O
Name
hydrochloric acid
Quantity
100 mL
Type
reactant
Smiles
Cl
Step Four
Name
hydrochloric acid
Quantity
0 (± 1) mol
Type
reactant
Smiles
Cl
Name
platinum oxide
Quantity
100 mg
Type
catalyst
Smiles
[Pt]=O

Conditions

Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

ADDITION
Type
ADDITION
Details
was added to the above dispersion
FILTRATION
Type
FILTRATION
Details
the catalyst was filtered off from the reaction mixture

Outcomes

Product
Name
hydrochloric acid
Type
product
Smiles
Cl
Name
tetrahydrobiopterin
Type
product
Smiles
CC(C(C1CNC2=C(N1)C(=O)N=C(N2)N)O)O
[Compound]
Name
6R
Type
product
Smiles

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.
Patent
US04649197

Procedure details

There was dispersed 100 mg of platinum oxide into 100 ml of a 1N hydrochloric acid, and then the catalyst was activated with hydrogen gas. Then, 100 ml of 1N hydrochloric acid solution containing 1 g of biopterin was added to the above dispersion. After the catalytic reduction was conducted for 5 hours under normal temperature and normal pressure in a hydrogen atmosphere, the catalyst was filtered off from the reaction mixture to give a hydrochloric acid solution of tetrahydrobiopterin having a (6R)/(6S) ratio of 60/40 as measured by HPLC. Light yellow powder was produced by repeating the cycle of concentration of the solution and addition of ethanol. The powder was filtered off from the above solution to give 1.08 g of powder. The (6R)/(6S) ratio of the powder thus obtained was 57/43 as measured by HPLC.
[H][H]
Name
hydrogen
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
[H][H]
Name
hydrogen
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two
Name
biopterin
Quantity
1 g
Type
reactant
Reaction Step Three
Name
hydrochloric acid
Quantity
100 mL
Type
reactant
Reaction Step Three
Name
hydrochloric acid
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Four
Name
platinum oxide
Quantity
100 mg
Type
catalyst
Reaction Step Four
Name
hydrochloric acid
Name
tetrahydrobiopterin
[Compound]
Name
6R

Identifiers

REACTION_CXSMILES
[H][H].[CH3:3][CH:4]([OH:19])[CH:5]([OH:18])[C:6]1[N:11]=[C:10]2[C:12]([N:14]=[C:15]([NH2:17])[NH:16][C:9]2=[N:8][CH:7]=1)=[O:13].[ClH:20]>[Pt]=O>[ClH:20].[CH3:3][CH:4]([OH:19])[CH:5]([OH:18])[CH:6]1[NH:11][C:10]2[C:12]([N:14]=[C:15]([NH2:17])[NH:16][C:9]=2[NH:8][CH2:7]1)=[O:13]

Inputs

Step One
[H][H]
Name
hydrogen
Quantity
0 (± 1) mol
Type
reactant
Smiles
[H][H]
Step Two
[H][H]
Name
hydrogen
Quantity
0 (± 1) mol
Type
reactant
Smiles
[H][H]
Step Three
Name
biopterin
Quantity
1 g
Type
reactant
Smiles
CC(C(C1=CN=C2C(=N1)C(=O)N=C(N2)N)O)O
Name
hydrochloric acid
Quantity
100 mL
Type
reactant
Smiles
Cl
Step Four
Name
hydrochloric acid
Quantity
0 (± 1) mol
Type
reactant
Smiles
Cl
Name
platinum oxide
Quantity
100 mg
Type
catalyst
Smiles
[Pt]=O

Conditions

Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

ADDITION
Type
ADDITION
Details
was added to the above dispersion
FILTRATION
Type
FILTRATION
Details
the catalyst was filtered off from the reaction mixture

Outcomes

Product
Name
hydrochloric acid
Type
product
Smiles
Cl
Name
tetrahydrobiopterin
Type
product
Smiles
CC(C(C1CNC2=C(N1)C(=O)N=C(N2)N)O)O
[Compound]
Name
6R
Type
product
Smiles

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.